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Compound of Interest

Compound Name: Centaureidin

Cat. No.: B101293

For researchers, scientists, and drug development professionals, ensuring the safe and
environmentally responsible disposal of chemical compounds is a critical aspect of laboratory
operations. This guide provides essential information and step-by-step procedures for the
proper disposal of Centaureidin.

Centaureidin is a naturally occurring flavonoid found in various plants, recognized for its
antioxidant, anti-inflammatory, and potential anti-cancer properties.[1][2] While it is often
shipped as a non-hazardous chemical, proper disposal is crucial to maintain a safe laboratory
environment and prevent potential environmental contamination.|[2]

Key Properties of Centaureidin

A summary of the key chemical and physical properties of Centaureidin is provided in the table
below. Understanding these properties is the first step in determining the appropriate disposal
route.
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Property Value Source
Chemical Formula C18H160s [1112113114]
Molecular Weight 360.31 g/mol [1][4]
Appearance Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Recommended long-term
Storage [1]
storage at -20°C

Centaureidin Disposal Decision Workflow

The following flowchart outlines the decision-making process for the proper disposal of
Centaureidin waste. This workflow is based on general best practices for laboratory chemical
waste management and should be followed in conjunction with your institution's specific safety
and environmental health guidelines.
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( Assess Waste Form and Contamination j
Is the waste pure Centaureidin (solid or in non-hazardous solvent)?

No Yes (Liquid)

Is the waste mixed with hazardous chemicals? [ ] [ j

v v

%
@ ( Package in a sealed, labeled container. J ( Collect in a designated, sealed, and labeled waste container. ]

Collect in a designated hazardous waste container.
Follow institutional guidelines for segregation and labeling.

v

( Dispose of in with instituti i for solid chemical waste. J ( Dispose of via institutional chemical waste program for non-hazardous solvents. ]

v

( Arrange for pickup and disposal by the institution's Environmental Health and Safety (EHS) department. J

Click to download full resolution via product page

Centaureidin Disposal Decision Flowchart
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Step-by-Step Disposal Procedures

1.

Waste Identification and Segregation:

Pure Centaureidin (Solid): If you have unused, pure Centaureidin powder, it should be
treated as non-hazardous chemical waste.

Solutions of Centaureidin: If Centaureidin is dissolved in a hon-hazardous solvent (e.g.,
ethanol, DMSO for experimental use), the entire solution should be treated as chemical
waste. The specific disposal route will depend on the solvent.

Mixtures with Hazardous Materials: If Centaureidin waste is mixed with other hazardous
chemicals (e.g., cytotoxic agents, heavy metals, halogenated solvents), the entire mixture
must be treated as hazardous waste.

. Packaging and Labeling:

Non-Hazardous Solid Waste:
o Place pure Centaureidin powder in a securely sealed and clearly labeled container.

o The label should include the chemical name ("Centaureidin”), concentration (if
applicable), and the date.

Non-Hazardous Liquid Waste:

o Collect Centaureidin solutions in a designated waste container for non-halogenated
organic solvents.

o Ensure the container is compatible with the solvent used.

o The container must be clearly labeled with all components of the solution and their
approximate percentages.

Hazardous Waste:

o Collect waste mixtures in a designated hazardous waste container.
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o Follow your institution's specific guidelines for labeling hazardous waste, which typically
includes the chemical names and concentrations of all constituents, hazard symbols, and
the date of accumulation.

3. Storage:

o Store all waste containers in a designated and well-ventilated satellite accumulation area.
e Ensure containers are kept closed except when adding waste.

e Segregate incompatible waste streams to prevent accidental reactions.

4. Final Disposal:

e Non-Hazardous Waste: Dispose of according to your institution's procedures for non-
hazardous chemical waste. This may involve placing it in a specific collection drum for
incineration. Do not dispose of solid chemicals in the regular trash unless explicitly permitted
by your institution's EHS department.

o Hazardous Waste: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) department.

Important Considerations:

o Consult Your Institutional Policies: Always prioritize your institution's specific chemical
hygiene plan and waste disposal guidelines.

o Safety Data Sheets (SDS): While a specific, comprehensive SDS for Centaureidin with
disposal information is not readily available in public databases, always consult the SDS for
any solvents or other chemicals mixed with Centaureidin.

» Avoid Drain Disposal: Never dispose of Centaureidin powder or its solutions down the drain.
While some institutions may permit the drain disposal of very dilute, non-toxic agueous
solutions, this is generally not recommended for biologically active compounds without
specific approval from your EHS department.
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» Empty Containers: Triple-rinse empty containers that held Centaureidin with a suitable
solvent. Collect the rinsate as chemical waste. The clean, empty container can then typically
be disposed of in the regular trash after defacing the label.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of Centaureidin, contributing to a secure and sustainable research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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